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Compound Name: Fura-2 pentapotassium

Cat. No.: B15552966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fura-2 is a ratiometric fluorescent indicator dye used for the quantification of intracellular

calcium ([Ca²⁺]i). The pentapotassium salt form of Fura-2 is a membrane-impermeant version

of the dye, making it a valuable tool for experiments where precise control over dye

concentration is required and for cell types that are not amenable to loading with the more

common acetoxymethyl (AM) ester form. This document provides detailed application notes

and protocols for loading Fura-2 pentapotassium salt into cells and for the subsequent

measurement of intracellular calcium.

Fura-2's ratiometric nature is a key advantage. It is excited at two different wavelengths

(typically 340 nm and 380 nm), and the ratio of the fluorescence emission at 510 nm is directly

proportional to the intracellular calcium concentration.[1] This ratiometric measurement

minimizes issues such as uneven dye loading, photobleaching, and variations in cell thickness,

leading to more accurate and reliable data.[2][3][4]

Chemical and Physical Properties
A summary of the key properties of Fura-2 pentapotassium salt is provided in the table below.
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Property Value

Molecular Formula C₂₉H₂₂K₅N₃O₁₄

Molecular Weight 831.99 g/mol [1]

Excitation Wavelengths 340 nm (Ca²⁺-bound) and 380 nm (Ca²⁺-free)[1]

Emission Wavelength ~510 nm[1][5]

Dissociation Constant (Kd) ~145 nM (at 22°C, pH 7.2)[5]

Appearance Light yellow solid

Solubility Soluble in aqueous buffers (pH > 6)

Storage

Store at -20°C, protected from light.

Reconstituted solutions can be stored at 2-6°C,

protected from light; do not freeze aqueous

solutions.

Loading Protocols for Fura-2 Pentapotassium Salt
As Fura-2 pentapotassium salt is membrane-impermeant, it must be introduced into cells

using physical methods. The three primary methods are microinjection, patch pipette infusion,

and scrape loading.[5] The choice of method depends on the cell type, experimental setup, and

the specific research question.

Signaling Pathway of Intracellular Calcium
Intracellular calcium signaling is a complex process involving the release of Ca²⁺ from

intracellular stores and influx from the extracellular space. Fura-2 allows for the monitoring of

these changes in response to various stimuli.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/Fura-2
https://en.wikipedia.org/wiki/Fura-2
https://en.wikipedia.org/wiki/Fura-2
https://biotium.com/product/fura-2-pentapotassium-salt/
https://biotium.com/product/fura-2-pentapotassium-salt/
https://www.benchchem.com/product/b15552966?utm_src=pdf-body
https://www.benchchem.com/product/b15552966?utm_src=pdf-body
https://biotium.com/product/fura-2-pentapotassium-salt/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stimulus
(e.g., agonist)

Receptor
(e.g., GPCR)

Phospholipase C
(PLC) PIP2

 cleaves

IP3

DAG

IP3 Receptor

Protein Kinase C
(PKC)

Endoplasmic
Reticulum (ER)

Cytosolic Ca²⁺ releaseCa²⁺

Cellular
Response

Click to download full resolution via product page

Caption: Intracellular calcium signaling pathway.

Microinjection
Microinjection is a precise method for delivering Fura-2 pentapotassium salt into single cells,

making it ideal for experiments requiring accurate control of the intracellular dye concentration.

Experimental Workflow for Microinjection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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